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Compound Name: BRD4 Inhibitor-17

Cat. No.: B12419942 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bromodomain-containing protein 4 (BRD4) is a key epigenetic reader that plays a critical role in

regulating the transcription of genes involved in cell proliferation, cell cycle progression, and

inflammation.[1][2][3] Its involvement in various cancers has made it an attractive therapeutic

target.[1][2][4] BRD4 inhibitors, such as BRD4 Inhibitor-17, are small molecules designed to

block the interaction between BRD4 and acetylated histones, thereby disrupting the

transcriptional programs that drive cancer cell growth and survival.[2] This document provides

detailed protocols and application notes for assessing the efficacy of BRD4 Inhibitor-17.

Data Presentation
Quantitative data for BRD4 Inhibitor-17 and other common BRD4 inhibitors are summarized

below for comparative purposes.
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Inhibitor Target IC50 (nM) Assay Type Cell Line Reference

BRD4

Inhibitor-17

(Compound

5i)

BRD4 330 Biochemical - [1]

JQ1
BRD4

(BD1/BD2)
77 / 33 Cell-free - [5]

OTX-015 BRD4 - Cell-based
Breast

Cancer Lines
[6]

I-BET-762 BET proteins ~35 Cell-free - [5]

ABBV-744 BRD4 (BD2) 4-18 Biochemical - [7]

CPI-0610 BRD4 (BD1) 39 TR-FRET - [8]

Signaling Pathways and Experimental Workflows
BRD4 Signaling Pathway
BRD4 acts as a scaffold to recruit transcriptional machinery, including positive transcription

elongation factor b (P-TEFb), to acetylated chromatin, leading to the expression of target genes

such as c-MYC.[9][10] BRD4 is also implicated in other signaling pathways, including NF-κB

and Jagged1/Notch1 signaling.[9][11]
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Biochemical Assays
(AlphaScreen, TR-FRET)

Determine IC50

Cell Viability Assays
(MTT, CellTiter-Glo)

Determine GI50/EC50

Target Engagement & Downstream Effects
(Western Blot, qRT-PCR)

Confirm BRD4 degradation & c-MYC suppression

Phenotypic Assays
(Migration, Invasion, Apoptosis)

Assess functional consequences

In Vivo Models
(Xenografts)

Evaluate in a physiological context
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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